Cas no 886501-13-9 (2-Bromo-4-tert-butylphenyl isothiocyanate)

• Product Name: 2-Bromo-4-tert-butylphenyl isothiocyanate
• CAS No: 886501-13-9
• MF: C₁₁H₁₂BrNS
• MW: 270.188680648804
• CID: 2196545
• PubChem ID: 7183295
• Update Time: 2025-04-21

2-Bromo-4-tert-butylphenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-tert-butylphenyl isothiocyanate
• 2-bromo-4-tert-butyl-1-isothiocyanatobenzene
• 886501-13-9
• SY329202
• 2-Bromo-4-(tert-butyl)phenyl Isothiocyanate
• 2-Bromo-4-tertbutylphenyl isothiocyanate
• MFCD07782184
• DTXSID30428374
• 2-bromo-4-tert-butylphenylisothiocyanate

• MDL： MFCD07782184
• Inchi： 1S/C11H12BrNS/c1-11(2,3)8-4-5-10(13-7-14)9(12)6-8/h4-6H,1-3H3
• InChI Key： FKPUFPMYTDXRCH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C)(C)C)N=C=S

Computed Properties

• Exact Mass: 268.98738Da
• Monoisotopic Mass: 268.98738Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 44.5Ų